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Compound of Interest

Compound Name: Dimethyldiphenylsilane

Cat. No.: B1345635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known hazards and recommended

safety precautions for the handling of Dimethyldiphenylsilane (CAS No. 778-24-5). Due to a

lack of comprehensive, harmonized safety data, this document adopts a precautionary

approach, referencing the most conservative available classifications to ensure user safety.

Chemical Identification and Physical Properties
Dimethyldiphenylsilane is an organosilicon compound with the chemical formula

(C₆H₅)₂Si(CH₃)₂. It is essential to distinguish it from similarly named compounds, such as

Dimethylphenylsilane, as their safety profiles may differ significantly.

Table 1: Physical and Chemical Properties of Dimethyldiphenylsilane
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Property Value Reference

CAS Number 778-24-5 [1]

Molecular Formula C₁₄H₁₆Si [1][2]

Molecular Weight 212.36 g/mol [1][2]

Appearance
Colorless to almost colorless

clear liquid
N/A

Boiling Point 276 °C @ 740 mmHg [1]

Density 0.985 g/mL at 25 °C [1]

Flash Point
105.00 °C (221.0 °F) - Closed

Cup
[1]

Refractive Index n20/D 1.5640 [1]

Hazard Identification and Classification
The hazard classification for Dimethyldiphenylsilane is not harmonized across all suppliers

and regulatory bodies. However, based on available data from some suppliers, the following

GHS classification should be conservatively adopted.

Signal Word: Warning

Table 2: GHS Hazard and Precautionary Statements
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Code Statement

Hazard Statements

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Precautionary Statements

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.
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P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Toxicological Information
Specific toxicological data for Dimethyldiphenylsilane, such as LD50 or LC50 values, are not

readily available. The toxicological properties have not been fully investigated.[3] Based on the

potential hazards identified (H315, H319, H335), the primary concerns are irritation to the skin,

eyes, and respiratory system.

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[3]

Skin Contact: May cause skin irritation, leading to redness and dermatitis.[3]

Eye Contact: May cause serious eye irritation.[3]

Ingestion: May cause gastrointestinal irritation.[3]

Safety Precautions and Protocols
Handling and Storage

Handling: Use with adequate ventilation and in areas equipped with an eyewash station and

safety shower.[3] Avoid contact with eyes, skin, and clothing.[3] Wash thoroughly after

handling.[3] Keep away from heat, sparks, and open flames.[3] Ground and bond containers

when transferring material to prevent static discharge.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[3]

Personal Protective Equipment (PPE)
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A comprehensive risk assessment should be conducted for any specific use. The following PPE

is recommended as a minimum:

Eye/Face Protection: Wear chemical splash goggles that meet OSHA's 29 CFR 1910.133 or

European Standard EN166.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[3]

Respiratory Protection: If ventilation is inadequate or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Fire and Explosion Hazards
Dimethyldiphenylsilane is a combustible liquid.[1]

Table 3: Firefighting Data

Parameter Information

Flash Point 105.00 °C (221.0 °F) - Closed Cup[1]

Suitable Extinguishing Media
Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam.[5]

Specific Hazards

Irritating fumes and organic acid vapors may

develop when the material is exposed to open

flame.[6] Containers may explode when heated.

[3]

Firefighting Procedures

As in any fire, wear a self-contained breathing

apparatus (SCBA) in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full

protective gear.[3]

Emergency Procedures
First-Aid Measures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[3]

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[3]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[3]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse mouth and

drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.

Get medical aid.[3]

Accidental Release Measures
Spill/Leak Procedures: Absorb the spill with inert material (e.g., vermiculite, sand, or earth),

then place it in a suitable container for disposal.[3] Clean up spills immediately, observing

precautions in the Protective Equipment section. Provide ventilation.[3]

Experimental Protocols
Protocol: In Vitro Skin Irritation Test (OECD TG 439)
This protocol outlines a representative method for assessing the skin irritation potential of a

chemical like Dimethyldiphenylsilane, based on the OECD Test Guideline 439.

Preparation

Exposure Post-Exposure Data AnalysisReconstituted Human
Epidermis (RhE) Tissues

Pre-incubation of
RhE Tissues

Dimethyldiphenylsilane
(Test Chemical)

Topical Application of
Chemical to Tissues

Incubation Period
(e.g., 60 minutes) Rinsing and Blotting Post-incubation

(e.g., 42 hours)
MTT Assay for
Cell Viability

Spectrophotometric
Reading (OD)

Calculate % Viability vs.
Negative Control

Classify Irritation Potential
(Viability ≤ 50% = Irritant)

Click to download full resolution via product page
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Caption: Workflow for In Vitro Skin Irritation Assessment.

Safety Logic and Relationships
The following diagram illustrates the logical flow from hazard identification to the

implementation of appropriate safety controls when handling Dimethyldiphenylsilane.
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Engineering Controls Administrative ControlsPersonal Protective Equipment (PPE)
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Caption: Hazard Control Flowchart for Dimethyldiphenylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-dimethyldiphenylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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